Cas no 1508811-32-2 (N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1508811-32-2
• MF: C₁₀H₁₀N₄O₃S
• MW: 266.276400089264
• CID: 5406514
• Update Time: 2025-07-27

N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylsulfonylphenyl)-2H-triazole-4-carboxamide
• 1H-1,2,3-Triazole-5-carboxamide, N-[4-(methylsulfonyl)phenyl]-
• N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C10H10N4O3S/c1-18(16,17)8-4-2-7(3-5-8)12-10(15)9-6-11-14-13-9/h2-6H,1H3,(H,12,15)(H,11,13,14)
• InChI Key： FCQYIDCHKGVPJS-UHFFFAOYSA-N
• SMILES： N1C(C(NC2=CC=C(S(C)(=O)=O)C=C2)=O)=CN=N1

Experimental Properties

• Density: 1.522±0.06 g/cm3(Predicted)
• Boiling Point: 459.4±41.0 °C(Predicted)
• pka: 6.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide

N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide: A Comprehensive Overview

N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide (CAS No. 1508811-32-2) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide is a white crystalline solid with a molecular formula of C₁₃H₁₃N₃O₃S and a molecular weight of 287.32 g/mol. The compound's structure features a 1,2,3-triazole ring linked to a methanesulfonylphenyl group through an amide bond. The presence of the triazole ring and the sulfonyl group imparts unique chemical and biological properties to the molecule.

Synthesis Methods: The synthesis of N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide can be achieved through various routes. One common method involves the reaction of 4-methanesulfonylbenzoyl chloride with 1H-1,2,3-triazole-5-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). Another approach involves the copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a widely used method for constructing 1,2,3-triazoles due to its high efficiency and selectivity.

Biological Activities: Recent studies have highlighted the diverse biological activities of N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide. One notable application is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against carbonic anhydrase enzymes, which are implicated in conditions such as glaucoma and epilepsy. Additionally, studies have demonstrated that N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide possesses anti-inflammatory properties and can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammatory responses.

Clinical Applications: The therapeutic potential of N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide has been explored in several preclinical studies. In vitro and in vivo experiments have shown that this compound can effectively reduce inflammation and oxidative stress in animal models of inflammatory diseases. These findings suggest that N-(4-methanesulonylphenyl)-1H-1,2,3-triazole-5-carboxamide may have applications in the treatment of conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD).

Mechanisms of Action: The biological activities of N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide are attributed to its ability to interact with specific molecular targets. For example, the compound's inhibition of carbonic anhydrase enzymes is thought to be mediated by its binding to the active site of these enzymes. Similarly, its anti-inflammatory effects may be due to its ability to inhibit the activation of NF-κB and downstream inflammatory mediators.

Current Research Trends: Ongoing research is focused on optimizing the pharmacological properties of N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide. Scientists are exploring ways to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel derivatives with improved pharmacokinetic profiles for better therapeutic outcomes.

Safety and Toxicology: While N-(4-methanesulfonylphenyl)-1H-1,2,3-triazole-5-carboxamide strong> shows promise as a therapeutic agent, it is essential to conduct comprehensive safety and toxicology studies. Preclinical data indicate that this compound has a favorable safety profile at therapeutic doses. However, further investigations are necessary to ensure its long-term safety and efficacy in human subjects.

Conclusion: In summary,< strong>N-(4-methanesulfonylphenyl)-1H-1 , 2 , 3 -triazole - 5 - carboxamide strong>(CAS No . 15088 0 - 00 - 0 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , coupled with its ability to interact with specific molecular targets , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in the field of medicinal chemistry . p >